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Compound of Interest

Sodium 4-Hydroxy-3-
Compound Name:
methoxybenzoate

cat. No.: B1260710

An In-depth Technical Guide to the Fundamental Properties of Sodium 4-Hydroxy-3-
methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium 4-hydroxy-3-methoxybenzoate, also known as sodium vanillate, is the sodium salt of
vanillic acid. Vanillic acid is a phenolic acid found in various plants and is a major oxidized
metabolite of vanillin. This compound and its parent acid have garnered significant interest in
the scientific community due to their diverse biological activities, including antioxidant, anti-
inflammatory, neuroprotective, and potential therapeutic effects in metabolic and cardiovascular
diseases. This technical guide provides a comprehensive overview of the fundamental
properties, biological significance, and experimental considerations for Sodium 4-Hydroxy-3-
methoxybenzoate, tailored for professionals in research and drug development.

Core Chemical and Physical Properties

A clear understanding of the physicochemical properties of Sodium 4-Hydroxy-3-
methoxybenzoate is essential for its application in experimental settings. The following tables
summarize its key identifiers and physical characteristics.

Table 1: Chemical Identifiers
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Identifier Value Reference
sodium;4-hydroxy-3-

IUPAC Name [1]
methoxybenzoate
Sodium Vanillate, 4-Hydroxy-3-

Synonyms methoxybenzoic Acid Sodium [2]
Salt, Vanillic Acid Sodium Salt

CAS Number 28508-48-7 [11[2]

Molecular Formula CsH7NaOa [11121[3]

Molecular Weight 190.13 g/mol [11[2113114]
ZFRVFUWCVYLUIH-

InChl Key [1]
UHFFFAOYSA-M
COC1=C(C=CC(=C1)C(=0)

SMILES [1]
[O-])O.[Na+]

PubChem CID 23675709 [1][3]

Table 2: Physical Properties

Property Value Reference
White to almost white

Appearance _ [1]
crystalline powder

Purity 298.0% [1][2]

Storage Temperature

Room temperature,
recommended in a cool, dark
place (<15°C)

Solubility

Soluble in water.

Biological Activity and Signaling Pathways

The biological effects of Sodium 4-Hydroxy-3-methoxybenzoate are primarily attributed to its

active form, vanillic acid. Research has elucidated its modulatory effects on several key
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signaling pathways, highlighting its therapeutic potential.

Vanillic acid has been shown to exert potent anti-inflammatory and antioxidant effects by
inhibiting pathways such as NF-kB, JNK/STAT, NLRP, TLRs, MAPK, and mTOR.[5] It can block
pro-inflammatory cytokines and suppress inflammatory cascades.[5] Furthermore, vanillic acid
has demonstrated the ability to reduce oxidative stress markers.[5]

In the context of metabolic syndrome, vanillic acid may act through the activation of the
AMPK/Sirt1l/PGC-1a pathway and modulation of insulin signaling pathways like Akt and
ERK1/2.[6]

PI3K/Akt/B-Catenin Signaling Pathway

Studies have demonstrated that vanillic acid can promote the proliferation of dermal papilla
cells through the activation of the PI3K/Akt/Wnt/B-catenin signaling pathway.[7] This pathway is
crucial for cell proliferation and hair growth.[7]
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Caption: Vanillic acid-mediated activation of the PI3K/Akt/3-catenin pathway.

JNKI/NF-kB Signaling Pathway in Neuroinflammation

Vanillic acid has been shown to counteract neurotoxicity by regulating the c-Jun N-terminal
kinase (JNK) pathway.[8] It can suppress the phosphorylation of INK and NF-kB, leading to a
reduction in pro-inflammatory mediators.[8]
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Caption: Inhibition of the INK/NF-kB neuroinflammatory pathway by vanillic acid.

Experimental Protocols and Methodologies

To facilitate further research, this section outlines standardized experimental protocols relevant
to the investigation of Sodium 4-Hydroxy-3-methoxybenzoate's biological activities.

General Workflow for In Vitro Bioactivity Screening

The following diagram illustrates a typical workflow for assessing the biological effects of
Sodium 4-Hydroxy-3-methoxybenzoate on a cellular model.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1260710?utm_src=pdf-body-img
https://www.benchchem.com/product/b1260710?utm_src=pdf-body
https://www.benchchem.com/product/b1260710?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare Sodium
4-Hydroxy-3-methoxybenzoate
Stock Solution

Cell Culture
(e.g., DPCs, Neurons)

Treatment
\

\ y

Treat Cells with
Varying Concentrations

*nalysis l
Y \d

Proliferation Assay Western Blot RT-gPCR Confocal Microscopy
(e.g., MTT, Brdu) (for protein expression/phosphorylation) (for gene expression) (for protein localization)

Data Analysis
and Interpretation

\
A

Click to download full resolution via product page

Caption: A generalized experimental workflow for in vitro bioactivity studies.

Western Blotting for Protein Analysis

Objective: To determine the effect of Sodium 4-Hydroxy-3-methoxybenzoate on the
expression and phosphorylation levels of key proteins in a signaling pathway (e.g., Akt, -
catenin, JNK, NF-kB).

Methodology:

o Cell Lysis: After treatment with Sodium 4-Hydroxy-3-methoxybenzoate, cells are washed
with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase
inhibitors.
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e Protein Quantification: The total protein concentration of the lysates is determined using a
BCA protein assay.

e SDS-PAGE: Equal amounts of protein (e.g., 20-40 ug) are separated by sodium dodecyl
sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

e Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene
difluoride (PVDF) membrane.

e Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in
Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-
specific antibody binding.

e Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary
antibodies specific to the target proteins (e.g., anti-phospho-Akt, anti-total-Akt).

o Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a
horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room
temperature.

» Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL)
detection system.

e Analysis: Band intensities are quantified using densitometry software and normalized to a
loading control (e.g., B-actin or GAPDH).

Synthesis Overview

Sodium 4-Hydroxy-3-methoxybenzoate is typically synthesized from its parent compound,
vanillic acid (4-hydroxy-3-methoxybenzoic acid). A common laboratory-scale synthesis involves
the neutralization of vanillic acid with a sodium base.

Reaction: CsHsOa4 (Vanillic Acid) + NaOH (Sodium Hydroxide) — CsH7NaOa (Sodium 4-
Hydroxy-3-methoxybenzoate) + H20

Protocol Outline:

¢ Dissolution: Vanillic acid is dissolved in a suitable solvent, such as ethanol or water.
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o Neutralization: A stoichiometric amount of a sodium base (e.g., sodium hydroxide or sodium
bicarbonate) solution is added dropwise to the vanillic acid solution while stirring. The pH is
monitored and adjusted to neutral (pH ~7).

« |solation: The resulting salt can be isolated by evaporation of the solvent under reduced
pressure.

« Purification: The crude product may be purified by recrystallization from an appropriate
solvent system to yield the final white crystalline powder.

Applications in Research and Drug Development

The diverse biological activities of Sodium 4-Hydroxy-3-methoxybenzoate make it a valuable
compound for various research and development applications:

e Pharmacological Research: It serves as a tool compound for studying the roles of the NF-kB,
PI3K/Akt, and MAPK signaling pathways in various disease models.

o Drug Discovery: Its antioxidant and anti-inflammatory properties make it a potential starting
point for the development of novel therapeutics for inflammatory conditions,
neurodegenerative diseases, and metabolic disorders.

o Cosmeceuticals: The ability of its parent compound, vanillic acid, to stimulate dermal papilla
cells suggests potential applications in hair growth-promoting formulations.[7]

e Chemical Synthesis: It can be used as a chemical intermediate in the synthesis of more
complex molecules, such as the kinase inhibitor Bosutinib.[9]

Conclusion

Sodium 4-Hydroxy-3-methoxybenzoate is a compound with significant potential in various
scientific and therapeutic fields. Its well-defined chemical properties, coupled with the extensive
biological activities of its parent compound, vanillic acid, provide a strong foundation for its use
in drug development and biomedical research. This guide has provided a comprehensive
overview of its fundamental properties, biological significance, and key experimental
methodologies to aid researchers in their exploration of this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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